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This technical guide provides a comprehensive overview of the nuclear properties and decay

scheme of Promethium-145 (¹⁴⁵Pm). The information is intended for researchers, scientists,

and professionals in drug development who require detailed and accurate data on this

radionuclide. All quantitative data is presented in structured tables for clarity and comparative

analysis, and the decay pathway is visualized through a detailed scheme.

Promethium-145 is the most stable isotope of the element promethium, with a half-life of 17.7

years.[1][2][3][4] All isotopes of promethium are radioactive.[1] This lanthanide series element

does not occur naturally in significant quantities and is typically synthesized.[4]

Core Nuclear Properties
The fundamental nuclear characteristics of Promethium-145 are summarized in the table

below. These properties are essential for understanding its behavior and potential applications.
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Property Value

Half-life (t½) 17.7 ± 0.4 years

Atomic Number (Z) 61

Mass Number (A) 145

Neutron Number (N) 84

Isotopic Mass 144.912749023 u

Spin and Parity (Jπ) 5/2+

Decay Modes
Electron Capture (>99%), Alpha Decay (2.8 x

10⁻⁷ %)

Daughter Nuclides
¹⁴⁵Nd (Neodymium-145), ¹⁴¹Pr (Praseodymium-

141)

Decay Scheme and Emissions
Promethium-145 primarily decays via electron capture to Neodymium-145 (¹⁴⁵Nd), with a

decay energy (Q-value) of 163.37 keV.[5] This process involves the capture of an inner atomic

electron by a proton in the nucleus, transforming it into a neutron and emitting a neutrino. The

resulting daughter nucleus, ¹⁴⁵Nd, is typically in an excited state and de-excites by emitting

gamma radiation.

A very rare alpha decay branch to Praseodymium-141 (¹⁴¹Pr) has also been observed, with a

decay energy of 2.32221 MeV.[1][5] The probability of this alpha decay is extremely low, at

approximately 2.8 x 10⁻⁷ %.[1]

Electron Capture Decay Data
The dominant decay pathway is electron capture, leading to various excited states of ¹⁴⁵Nd.

The subsequent de-excitation results in the emission of gamma rays with specific energies and

intensities.
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Decay Mode Probability Q-value (keV) Daughter Nuclide

Electron Capture (EC) > 99% 163.37 ¹⁴⁵Nd

Alpha (α) 2.8 x 10⁻⁷ % 2322.21 ¹⁴¹Pr

Gamma Transitions in ¹⁴⁵Nd
Following electron capture, the excited ¹⁴⁵Nd nucleus transitions to its ground state through the

emission of gamma photons. The energies and relative intensities of the most prominent

gamma rays are detailed below.

Energy (keV) Relative Intensity (%)

67.24 1.8

72.50 100.0

The decay scheme of Promethium-145 to Neodymium-145 is illustrated in the following

diagram:
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Decay Scheme of Promethium-145

¹⁴⁵Pm
(T₁/₂ = 17.7 y)

Jπ = 5/2+
Q_EC = 163.37 keV

72.50 keV
Jπ = 3/2-

 EC (>99%)

163.37 keV

¹⁴⁵Nd (Stable)
Jπ = 7/2-

 γ 72.50 keV
(100%)
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Caption: Electron capture decay of ¹⁴⁵Pm to ¹⁴⁵Nd.

Experimental Protocols
The determination of the nuclear properties of Promethium-145 involves sophisticated

experimental techniques. While specific protocols for every measurement on this particular

isotope are not always detailed in a single publication, the methodologies are standard within

the field of nuclear physics.

1. Half-life Measurement: The half-life of long-lived isotopes like ¹⁴⁵Pm is often determined by

measuring the specific activity of a sample with a known number of atoms. This involves:

Mass Spectrometry: To accurately determine the number of ¹⁴⁵Pm atoms in a sample.
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Activity Measurement: Using a detector with a well-defined efficiency, such as a high-purity

germanium (HPGe) detector, to measure the rate of decay (activity). The half-life is then

calculated from the decay law. For isotopes with shorter half-lives, direct measurement of the

decay of activity over time is employed.[6]

2. Gamma-Ray Spectroscopy: To characterize the gamma emissions from the daughter

nucleus, ¹⁴⁵Nd, high-resolution gamma-ray spectroscopy is the primary tool.

Experimental Setup: A sample of ¹⁴⁵Pm is placed in a low-background shield to minimize

interference from environmental radiation. An HPGe detector, known for its excellent energy

resolution, is used to detect the emitted gamma rays.[7]

Data Acquisition and Analysis: The signals from the detector are processed by a multi-

channel analyzer to generate a gamma-ray spectrum. This spectrum is then analyzed to

identify the energies and intensities of the gamma-ray peaks. Energy and efficiency

calibrations of the detector are performed using standard radioactive sources with well-

known gamma emissions.

3. Coincidence Measurements: To establish the relationships between different gamma rays in

a decay cascade (i.e., to build the decay scheme), gamma-gamma coincidence measurements

are performed.

Methodology: This technique uses two or more detectors to simultaneously observe gamma

rays emitted from the same decay event. By recording events that occur within a very short

time window, it is possible to determine which gamma rays are emitted in sequence. This

information is crucial for placing the energy levels of the daughter nucleus correctly.

The workflow for a typical nuclear decay study is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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